Cas no 2319805-86-0 (2-({1-2-(4-fluorophenyl)acetylpiperidin-4-yl}methyl)-6-methyl-2,3-dihydropyridazin-3-one)

• Product Name: 2-({1-2-(4-fluorophenyl)acetylpiperidin-4-yl}methyl)-6-methyl-2,3-dihydropyridazin-3-one
• CAS No: 2319805-86-0
• MF: C₁₉H₂₂FN₃O₂
• MW: 343.39528799057
• CID: 5327037
• Update Time: 2025-07-17

2-({1-2-(4-fluorophenyl)acetylpiperidin-4-yl}methyl)-6-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-((1-(2-(4-fluorophenyl)acetyl)piperidin-4-yl)methyl)-6-methylpyridazin-3(2H)-one
• 2-[[1-[2-(4-fluorophenyl)acetyl]piperidin-4-yl]methyl]-6-methylpyridazin-3-one
• 2-({1-2-(4-fluorophenyl)acetylpiperidin-4-yl}methyl)-6-methyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C19H22FN3O2/c1-14-2-7-18(24)23(21-14)13-16-8-10-22(11-9-16)19(25)12-15-3-5-17(20)6-4-15/h2-7,16H,8-13H2,1H3
• InChI Key： NBBFLGFKIYVVDT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(N1CCC(CN2C(C=CC(C)=N2)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 559
• XLogP3: 1.7
• Topological Polar Surface Area: 53

Additional information on 2-({1-2-(4-fluorophenyl)acetylpiperidin-4-yl}methyl)-6-methyl-2,3-dihydropyridazin-3-one

Comprehensive Overview of 2-({1-2-(4-fluorophenyl)acetylpiperidin-4-yl}methyl)-6-methyl-2,3-dihydropyridazin-3-one (CAS No. 2319805-86-0)

The compound 2-({1-2-(4-fluorophenyl)acetylpiperidin-4-yl}methyl)-6-methyl-2,3-dihydropyridazin-3-one (CAS No. 2319805-86-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a piperidine core and a fluorophenyl moiety, this molecule is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its pharmacokinetic properties and binding affinity to specific biological targets, making it a subject of ongoing studies in medicinal chemistry.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and targeted therapies. The 2,3-dihydropyridazin-3-one scaffold present in this compound is known for its versatility in interacting with enzymes and receptors, which aligns with current trends in personalized healthcare. This has led to increased searches for terms like "fluorophenyl derivatives in drug design" and "piperidine-based therapeutics," reflecting the growing interest in such compounds.

From a synthetic perspective, the incorporation of a 4-fluorophenyl group enhances the compound's stability and bioavailability, addressing common challenges in drug formulation. Its methyl-substituted dihydropyridazinone ring further contributes to its metabolic resistance, a critical factor in the development of long-acting pharmaceuticals. These attributes make CAS No. 2319805-86-0 a valuable candidate for researchers investigating central nervous system (CNS) disorders and inflammatory diseases, areas where patient needs remain unmet.

The compound's mechanism of action is another focal point for scientists. Preliminary studies suggest that its acetylpiperidinylmethyl side chain may play a pivotal role in modulating G-protein-coupled receptors (GPCRs), a hot topic in contemporary pharmacology. Given the rise of AI-driven drug discovery, queries such as "GPCR-targeting small molecules" and "computational modeling of fluorinated compounds" have become prevalent, underscoring the relevance of this molecule in cutting-edge research.

Beyond its pharmacological potential, 2-({1-2-(4-fluorophenyl)acetylpiperidin-4-yl}methyl)-6-methyl-2,3-dihydropyridazin-3-one also exemplifies the importance of structure-activity relationship (SAR) studies. By systematically altering its functional groups, researchers can optimize its efficacy and safety profiles, a strategy widely employed in lead compound optimization. This approach resonates with the broader scientific community's focus on rational drug design, a frequently searched term in academic and industrial circles.

In summary, CAS No. 2319805-86-0 represents a promising avenue for innovation in medicinal chemistry. Its multifaceted applications, from targeted therapy to molecular imaging, align with global healthcare priorities, including the fight against chronic and complex diseases. As the scientific community continues to explore its full potential, this compound is poised to remain a key player in the evolution of modern therapeutics.